[3-[(E)-But-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate

• CAS No.: 25402-06-6
• Product Name: [3-[(E)-But-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• Molecular Formula: C₂₀H₂₈O₃
• Molecular Weight: 316.4 g/mol
• IUPAC Name: [(1S)-3-[(Z)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• Standard InChI: InChI=1S/C20H28O3/c1-7-8-9-14-13(4)17(11-16(14)21)23-19(22)18-15(10-12(2)3)20(18,5)6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7-/t15-,17+,18+/m1/s1
• Standard InChIKey: FMTFEIJHMMQUJI-DFKXKMKHSA-N
• Isomeric SMILES: C/C=C\CC1=C([C@H](CC1=O)OC(=O)[C@@H]2[C@H](C2(C)C)C=C(C)C)C
• SMILES: CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C)C
• Canonical SMILES: CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C)C
• Colorform: Viscous liquid
• Description: Cinerin I is a member of pyrethrins.
• Shelf Life: Oxidizes rapidly and becomes inactive in presence of air.; Pyrethrums are highly unstable in the presence of light, moisture, and air. Whole flowers decompose more slowly than ground flowers or dust. Stored powders lose about 20% of their potency in one year. The potency of the pyrethrums can best be preserved in sealed, lightproof containers kept at lower temperatures. /Pyrethrum/; Pyrethrins are decomposed by exposure to light with loss of insecticidal activity. They are rapidly oxidized and inactivated by air. /Pyrethrins/; ... As the pyrethrins approach 100% purity, their stability decreases; pyrethrin I & II are less stable than the other compounds. /Pyrethrins/; Stable >10 yr in absence of light, at ambient temperature.
• Solubility: In water,0.085 mg/L at 25 °C (est); Practically insoluble in water; Soluble in alcohol, petroleum ether, kerosene, carbon tetrachloride, ethylene dichloride, nitromethane
• Synonyms: (1R,3R)-2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic Acid (1S)-3-(2Z)-2-Butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl Ester; Cinerin
• Vapor Pressure: 1.13X10-6 mm Hg at 25 °C (est)
• PubChem Compound: 5281547
• Last Modified: Nov 11 2021